Cas no 1214377-36-2 (2-3-nitro-5-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-3-nitro-5-(trifluoromethyl)phenylacetonitrile
• CAS No: 1214377-36-2
• MDL: MFCD13185781
• CID: 4686365
• PubChem ID: 131869144
• Update Time: 2025-05-20

2-3-nitro-5-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-3-nitro-5-(trifluoromethyl)phenylacetonitrile

• MDL： MFCD13185781

Additional information on 2-3-nitro-5-(trifluoromethyl)phenylacetonitrile

Introduction to 2-3-Nitro-5-(Trifluoromethyl)Phenylacetonitrile (CAS No. 1214377-36-2)

2-3-Nitro-5-(trifluoromethyl)phenylacetonitrile, also known by its CAS registry number 1214377-36-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which incorporates a nitro group, a trifluoromethyl group, and an acetonitrile moiety attached to a phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structural features of 2-3-nitro-5-(trifluoromethyl)phenylacetonitrile are particularly noteworthy. The phenyl ring serves as the central framework, with substituents at the 2-, 3-, and 5-positions. The nitro group at the 2-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the trifluoromethyl group at the 5-position contributes additional electron-withdrawing effects while also enhancing the molecule's lipophilicity. The acetonitrile group at the 3-position further modifies the electronic properties of the compound, making it versatile for various synthetic transformations.

Recent studies have highlighted the potential of cas no 1214377-36-2 in drug discovery efforts. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. The trifluoromethyl group is known to enhance drug-like properties such as metabolic stability and bioavailability, which are critical for pharmaceutical applications. Moreover, the nitro group can act as a reactive site for further functionalization, enabling the creation of complex molecular architectures.

In addition to its pharmacological applications, 2-3-nitro-5-(trifluoromethyl)phenylacetonitrile has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could potentially serve as a component in semiconducting materials or light-emitting diodes (LEDs). The trifluoromethyl group's ability to modulate electronic interactions within the molecule is particularly advantageous in such contexts.

The synthesis of cas no 1214377-36-2 involves advanced organic chemistry techniques. Typically, it is prepared through a multi-step process that includes nucleophilic substitution, oxidation reactions, and coupling reactions. The use of palladium catalysts in certain steps has been shown to improve yields and selectivity, reflecting current trends in green chemistry and sustainable synthesis methods.

From an environmental perspective, understanding the behavior of cas no 1214377-36-2 in various ecosystems is crucial. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are essential for ensuring that its use aligns with environmental regulations and promotes sustainable practices.

In conclusion, cas no 1214377-36-2, or 2-3-nitro-5-(trifluoromethyl)phenylacetonitrile, stands out as a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.